Cas no 1240620-44-3 (2-Amino-3-bromo-4-iodopyridine)

2-Amino-3-bromo-4-iodopyridine is a halogenated pyridine derivative with significant utility in synthetic organic chemistry. Its distinct substitution pattern—featuring amino, bromo, and iodo functional groups—enables selective cross-coupling reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple halogens allows for sequential functionalization via Suzuki, Sonogashira, or Buchwald-Hartwig reactions, offering versatility in constructing complex heterocyclic frameworks. The amino group further enhances reactivity, facilitating derivatization or metal coordination. This compound is particularly useful in medicinal chemistry for the development of targeted bioactive molecules. High purity and well-defined reactivity ensure consistent performance in demanding synthetic applications.
2-Amino-3-bromo-4-iodopyridine structure
1240620-44-3 structure
Product Name:2-Amino-3-bromo-4-iodopyridine
CAS No:1240620-44-3
MF:C5H4BrIN2
MW:298.907132148743
CID:4898553
Update Time:2025-10-05

2-Amino-3-bromo-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-bromo-4-iodopyridine
    • Inchi: 1S/C5H4BrIN2/c6-4-3(7)1-2-9-5(4)8/h1-2H,(H2,8,9)
    • InChI Key: PTLAUGDEHSXMDE-UHFFFAOYSA-N
    • SMILES: IC1C=CN=C(C=1Br)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.9

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Additional information on 2-Amino-3-bromo-4-iodopyridine

Comprehensive Guide to 2-Amino-3-bromo-4-iodopyridine (CAS No. 1240620-44-3): Properties, Applications, and Market Insights

2-Amino-3-bromo-4-iodopyridine (CAS No. 1240620-44-3) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and iodo substitutions, serves as a versatile building block in organic synthesis. Researchers and industry professionals frequently search for "2-Amino-3-bromo-4-iodopyridine uses" or "CAS 1240620-44-3 suppliers," highlighting its growing relevance in specialized chemical applications.

The molecular structure of 2-Amino-3-bromo-4-iodopyridine features a pyridine core with amino, bromo, and iodo functional groups at positions 2, 3, and 4, respectively. This arrangement contributes to its reactivity, making it valuable for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig amination. Such reactions are critical in developing "pharmaceutical intermediates" and "agrochemical precursors," which are trending topics in AI-driven drug discovery platforms.

In pharmaceutical applications, 2-Amino-3-bromo-4-iodopyridine is often explored as a precursor for kinase inhibitors or antiviral agents. Recent publications have linked similar halogenated pyridines to COVID-19 therapeutic research, aligning with searches for "halogenated pyridines in drug development." Its iodo group, in particular, allows for radio-labeling studies—a technique gaining traction in PET imaging and targeted cancer therapies.

The agrochemical sector utilizes this compound to synthesize novel pesticides and herbicides. With increasing global focus on "sustainable crop protection," researchers investigate 2-Amino-3-bromo-4-iodopyridine derivatives for their potential to reduce environmental persistence while maintaining efficacy. Google Trends data shows rising queries for "eco-friendly halogenated pesticides," reflecting this shift.

From a commercial perspective, CAS 1240620-44-3 is primarily supplied by specialty chemical manufacturers in Asia and North America. Procurement teams often search for "2-Amino-3-bromo-4-iodopyridine price trends" or "high-purity halogenated pyridine suppliers." The compound typically appears as a pale-yellow crystalline powder with storage recommendations emphasizing protection from light due to its iodo sensitivity.

Quality control of 2-Amino-3-bromo-4-iodopyridine involves HPLC and NMR analysis, with purity standards exceeding 97% for most research applications. Analytical chemists frequently inquire about "HPLC methods for bromo-iodopyridines" or "NMR shifts of amino-halopyridines," indicating the technical depth required for handling this compound.

Environmental and safety considerations for 1240620-44-3 follow standard halogenated compound protocols. While not classified as hazardous under major regulatory frameworks, proper PPE (gloves, goggles) is recommended during handling. This aligns with industry searches for "safe handling of iodinated pyridines" and "halogenated compound disposal guidelines."

Future research directions for 2-Amino-3-bromo-4-iodopyridine may explore its role in materials science, particularly in organic electronics. The compound's electron-withdrawing properties make it a candidate for "organic semiconductor precursors"—a hot topic in renewable energy forums. Patent databases show growing interest in "halopyridine-based OLED materials," suggesting potential cross-industry applications.

For synthetic chemists, optimization of 2-Amino-3-bromo-4-iodopyridine production continues to be an active area. Recent literature discusses improved yields via microwave-assisted synthesis, responding to searches for "green chemistry approaches to halogenated pyridines." These developments address both cost-efficiency and sustainability concerns in fine chemical manufacturing.

In summary, 2-Amino-3-bromo-4-iodopyridine (CAS No. 1240620-44-3) represents a multifaceted compound with expanding applications in life sciences and beyond. Its unique combination of amino, bromo, and iodo functionalities ensures ongoing relevance in cutting-edge research, from targeted drug discovery to advanced material design.

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